Maqaaeyyr tfa

• Molecular Formula: C50H72F3N13O17S
• Molecular Weight: 1216.2 g/mol
• InChI: InChI=1S/C48H71N13O15S.C2HF3O2/c1-24(56-43(71)32(15-17-37(50)64)57-41(69)26(3)55-42(70)31(49)19-21-77-4)39(67)54-25(2)40(68)58-33(16-18-38(65)66)44(72)60-36(23-28-9-13-30(63)14-10-28)46(74)61-35(22-27-7-11-29(62)12-8-27)45(73)59-34(47(75)76)6-5-20-53-48(51)52;3-2(4,5)1(6)7/h7-14,24-26,31-36,62-63H,5-6,15-23,49H2,1-4H3,(H2,50,64)(H,54,67)(H,55,70)(H,56,71)(H,57,69)(H,58,68)(H,59,73)(H,60,72)(H,61,74)(H,65,66)(H,75,76)(H4,51,52,53);(H,6,7)/t24-,25-,26-,31-,32-,33-,34-,35-,36-;/m0./s1
• InChIKey: FPJQPCLKCLOCIW-RFWRJAARSA-N

MAQAAEYYR TFA Overview

MAQAAEYYR TFA (P2) is a 9-amino-acid synthetic peptide (Met-Ala-Gln-Ala-Ala-Glu-Tyr-Tyr-Arg, MW 1,101.49 Da free acid) derived from the pancreatin hydrolysate of C-phycocyanin (C-PC), the major phycobiliprotein of Spirulina platensis [1]. It functions as a multi-target antioxidant, scavenging DPPH and ABTS radicals in cell-free assays while protecting zebrafish larvae from H₂O₂-induced oxidative injury via Nrf2 pathway activation [1]. Most recently, P2 was shown to alleviate myocardial ischemia-reperfusion injury (MIRI) in a mouse model by suppressing ferroptosis through upregulation of the deubiquitinase UCHL3 [2]. The TFA salt form is the standard commercial presentation, with typical research-grade purity of ≥95% [3].

Multi-target antioxidant research peptide (free radical scavenging, Nrf2 pathway activation)

TFA salt form for standard research procurement; typical purity ≥95%

Reported in murine MIRI model and zebrafish oxidative injury model contexts

• [1] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 View Source
• [2] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source
• [3] MAQAAEYYR TFA – Product Datasheet. PeptideDB. CAS: C₄₈H₇₁N₁₃O₁₅S·xC₂HF₃O₂, MW: 1102.22 (free acid). View Source

MAQAAEYYR TFA: Why Substitution Fails

C-phycocyanin (C-PC) is a large protein complex (~110 kDa) with limited intestinal absorption and a propensity to coagulate, driving interest in its low-molecular-weight peptide derivatives [1]. However, not all C-PC-derived peptides are functionally equivalent. Among the three peptides co-isolated from the same pancreatin hydrolysate — MHLWAAK (P1), MAQAAEYYR (P2), and MDYYFEER (P3) — P1 exhibits marginally higher DPPH/ABTS radical scavenging potency than P2, while P3 is substantially weaker [1]. Critically, only P2 has demonstrated robust cardioprotection in an in vivo murine MIRI model, restoring left ventricular ejection fraction from 39.5% to 58.1% at 50 mg/kg, with ferroptosis inhibition comparable to Ferrostatin-1 (Fer-1) [2]. Furthermore, the parent C-PC molecule shows no significant protective effect in the zebrafish oxidative damage model at equivalent test concentrations, whereas P2 significantly reduces mortality, normalizes heart rate, and suppresses lipid peroxidation [1]. These compound-specific pharmacological differences make generic substitution scientifically unsound for target-specific studies.

P1 (MHLWAAK) – Divergent physicochemical profile

P1 exhibits slightly higher radical scavenging activity but has markedly different hydrophobicity and isoelectric point, which may shift formulation compatibility and assay behavior compared to P2.

P3 (MDYYFEER) – Absent in vivo model response

P3 shows weaker antioxidant activity and lacks reported MIRI model-response context; its protective efficacy in zebrafish oxidative stress model is lower than P2.

C-Phycocyanin (C-PC) – Bioavailability barrier

The parent C-PC (~110 kDa) has limited intestinal absorption and coagulation tendency. P2 (1.1 kDa) provides a low-molecular-weight alternative that overcomes this absorption barrier, as supported by peer-reviewed literature class-level inference.

• [1] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 View Source
• [2] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source

MAQAAEYYR TFA Comparative Evidence

Cardiac Recovery in MIRI Model

In a mouse left anterior descending (LAD) coronary artery ligation-reperfusion model, MAQAAEYYR (P2) at 50 mg/kg (i.v., once daily for 3 days pre-surgery) significantly restored cardiac function compared to the I/R vehicle group. Left ventricular ejection fraction (EF) recovered from 39.5% (I/R group) to 58.1% in the P2 50 mg/kg group (p<0.001). Serum cardiac troponin T (cTnT) levels decreased by 64.7% (p<0.01), and the infarct size-to-area-at-risk ratio (IS/AAR) was reduced by 48.2% [1]. Notably, P2 conferred cardioprotection through a mechanistically distinct pathway — upregulation of the deubiquitinase UCHL3 — which is not reported for the co-isolated peptides P1 (MHLWAAK) or P3 (MDYYFEER) [1].

Cardiac Recovery in MIRI Model

Head-to-head

EF +18.6 pp vs. I/R group

MIRI model-response context

UCHL3-dependent mechanism; n=15/group; cTnT reduced by 64.7%

Evidence Dimension	Left ventricular ejection fraction (EF, %)
Target Compound Data	EF = 58.1% (P2 50 mg/kg i.v.), cTnT reduced by 64.7%, IS/AAR reduced by 48.2%
Comparator Or Baseline	I/R vehicle group: EF = 39.5%; Fer-1 (2 mg/kg i.p.) used as ferroptosis inhibitor reference
Quantified Difference	EF improvement: +18.6 percentage points (47.1% relative improvement); cTnT reduction: 64.7%; IS/AAR reduction: 48.2%
Conditions	C57BL/6 male mice, LAD ligation (30 min ischemia / 24 h reperfusion), n=15/group, P2 administered i.v. once daily for 3 days pre-surgery

Why This Matters

For researchers studying MIRI or ferroptosis-dependent cardiac injury, P2 offers a unique tool compound with a defined UCHL3-mediated mechanism — a property absent in the alternative C-PC peptides P1 and P3 and distinct from the direct radical-trapping mechanism of Fer-1.

• [1] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source

DPPH and ABTS Radical Scavenging

In a direct head-to-head comparison under identical assay conditions, MAQAAEYYR (P2) exhibited DPPH radical scavenging with an IC₅₀ of 2.951 mg/mL and ABTS radical scavenging with an IC₅₀ of 3.624 mg/mL. P2 outperformed P3 (MDYYFEER) by 34.1% on DPPH (IC₅₀ 4.477 vs. 2.951 mg/mL) and by 17.0% on ABTS (IC₅₀ 4.368 vs. 3.624 mg/mL). P1 (MHLWAAK) showed modestly higher activity than P2 (DPPH IC₅₀ 2.593 vs. 2.951 mg/mL; ABTS IC₅₀ 3.362 vs. 3.624 mg/mL). However, P1 contains 71.43% hydrophobic amino acids compared to P2's 44.44% and has a much higher isoelectric point (pI 9.71 vs. 7.00), leading to divergent solubility and formulation properties [1]. Both P1 and P2 demonstrated IC₅₀ values lower than the parent C-phycocyanin protein, whereas P3's IC₅₀ values were higher than C-PC [1].

DPPH/ABTS Radical Scavenging

Head-to-head

DPPH IC₅₀ 2.951 mg/mL
ABTS IC₅₀ 3.624 mg/mL

Radical scavenging assay context

P1 slightly more active but has higher hydrophobicity; P3 weaker

Evidence Dimension	DPPH radical scavenging IC₅₀
Target Compound Data	P2 (MAQAAEYYR): DPPH IC₅₀ = 2.951 mg/mL; ABTS IC₅₀ = 3.624 mg/mL
Comparator Or Baseline	P1 (MHLWAAK): DPPH IC₅₀ = 2.593 mg/mL, ABTS IC₅₀ = 3.362 mg/mL; P3 (MDYYFEER): DPPH IC₅₀ = 4.477 mg/mL, ABTS IC₅₀ = 4.368 mg/mL; C-PC: higher than P1/P2
Quantified Difference	P2 vs. P3: DPPH 34.1% lower IC₅₀; ABTS 17.0% lower IC₅₀. P1 vs. P2: DPPH 12.1% lower IC₅₀; ABTS 7.2% lower IC₅₀
Conditions	Synthetic peptides (purity confirmed by UPLC-MS/MS); DPPH assay in 96-well plates, 30 min dark reaction; ABTS standard protocol; concentration range 2–10 mg/mL

Why This Matters

P2 provides a balanced profile combining strong radical scavenging with neutral pI (7.00) — advantageous for physiological pH formulation — while P1's high pI (9.71) and extreme hydrophobicity may limit solubility in certain assay buffers, making P2 the more versatile procurement choice for multi-assay research programs.

• [1] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 – Table 2. View Source

Bioavailability vs. C-Phycocyanin

The parent C-phycocyanin (C-PC) is a large phycobiliprotein complex of approximately 110 kDa that is poorly absorbed in the human gut and prone to coagulation [1]. In contrast, MAQAAEYYR (P2) has a molecular weight of 1,101.49 Da (free acid), placing it within the 500–1,500 Da range identified in the literature as optimal for peptide antioxidant bioavailability [1]. The Frontiers in Marine Science paper explicitly states that lower molecular weight allows P2 to exhibit 'superior bioavailability compared to C-PC' [2]. This represents a structural rather than merely potency-based differentiation: P2 bypasses the absorption barrier inherent to C-PC, enabling in vivo applications where intact C-PC would be ineffective [1].

Bioavailability vs. C-PC

Class-level

MW ~1.1 kDa vs. ~110 kDa (C-PC)

Class-level bioavailability inference

No comparative PK study; literature-based low-MW peptide advantage

Evidence Dimension	Molecular weight and associated bioavailability
Target Compound Data	P2 (MAQAAEYYR): MW = 1,101.49 Da; low MW peptide (500–1,500 Da optimal range)
Comparator Or Baseline	C-Phycocyanin (C-PC): MW ≈ 110,000 Da; large protein with poor gut absorption and coagulation tendency
Quantified Difference	~100-fold lower molecular weight; qualitative bioavailability superiority noted in peer-reviewed literature (no comparative PK study available)
Conditions	Class-level inference based on peptide MW classification; C-PC absorption characterized in literature as limited due to large MW and coagulation propensity

Why This Matters

For in vivo studies — particularly oral administration or systemic antioxidant intervention — P2 is the only viable choice among C-PC-derived molecules; the parent C-PC is effectively excluded from such applications due to absorption failure, making P2 the procurement priority for translational research.

• [1] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 View Source
• [2] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source

UCHL3-Mediated Ferroptosis Inhibition

In an OGD/R (oxygen-glucose deprivation/reoxygenation) H9C2 cardiomyocyte model, MAQAAEYYR (P2) at 20 μg/mL restored GPX4 protein expression to 1.8-fold of the OGD/R control (p<0.001), an effect comparable to Ferrostatin-1 (Fer-1) at 10 μM [1]. Concurrently, P2 reduced transferrin receptor (TFRC) expression by 43.5% (p<0.01) and suppressed lipid peroxidation as evidenced by decreased MDA levels [1]. Critically, siRNA-mediated UCHL3 knockdown reversed P2's protective effect: SLC7A11 expression dropped by 61.2% (p<0.01), and MDA levels rebounded to 89.4% of the injury group, confirming that P2 operates through a UCHL3-dependent mechanism distinct from the direct radical-trapping action of Fer-1 [1]. Transmission electron microscopy confirmed that P2-treated cardiomyocytes retained intact mitochondrial cristae, whereas I/R group cells displayed characteristic ferroptotic features of membrane rupture [1].

UCHL3-Mediated Ferroptosis Inhibition

Head-to-head

GPX4 restoration 1.8× control

Ferroptosis pathway-response context

UCHL3-dependent; comparable to Fer-1 in H9C2 OGD/R model

Evidence Dimension	Ferroptosis marker restoration (GPX4 protein expression fold-change vs. control)
Target Compound Data	P2 (20 μg/mL): GPX4 = 1.8× control (p<0.001); TFRC expression ↓43.5%; MDA ↓57.6%; SOD activity ↑2.1-fold
Comparator Or Baseline	Fer-1 (10 μM): GPX4 restoration comparable to P2; OGD/R injury group: baseline ferroptosis markers; UCHL3 siRNA + P2: SLC7A11 ↓61.2%, MDA = 89.4% of injury
Quantified Difference	GPX4 restoration: P2 equivalent to Fer-1; UCHL3-dependence confirmed by siRNA reversal (SLC7A11 loss 61.2%, MDA rebound to 89.4% injury level)
Conditions	H9C2 rat cardiomyocyte OGD/R model; P2 at 20 μg/mL; Fer-1 at 10 μM; UCHL3 siRNA knockdown validation

Why This Matters

P2 is not merely a 'natural alternative' to Fer-1; it engages a distinct deubiquitinase target (UCHL3) upstream of the GPX4/SLC7A11 axis. This mechanistic uniqueness makes P2 a high-value tool compound for ferroptosis pathway dissection that Fer-1 cannot replicate, justifying its selection for target-specific research programs.

• [1] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source

Zebrafish Oxidative Protection

In a transgenic zebrafish (krt4:NTR-hKikGR) H₂O₂-induced oxidative damage model, MAQAAEYYR (P2) at 20 μg/mL significantly reduced embryo mortality compared to the H₂O₂-treated group. All three C-PC-derived peptides (P1, P2, P3) were non-toxic at concentrations up to 160 μg/mL [1]. At 20 μg/mL, the heart beating rate in H₂O₂-treated embryos (148 ± 4.31 beats/min, vs. 129 ± 6.86 in control) was significantly normalized by P2 treatment (133 ± 5.24 beats/min, p<0.05) [1]. P2 reduced ROS generation, prevented malondialdehyde (MDA) formation, and upregulated superoxide dismutase (SOD) and catalase (CAT) activities through activation of the Nrf2 signaling pathway [1]. In contrast, the parent C-PC protein showed no significant protective effect at any tested concentration in the zebrafish skin fluorescent spot assay, whereas P1 and P2 both demonstrated significant protection (p<0.01) [1]. P3 showed no significant difference from negative control at low and medium concentrations [1].

Zebrafish Oxidative Protection

Head-to-head

Heart rate 133 bpm (P2) vs. 148 bpm (H₂O₂)

Zebrafish oxidative stress model endpoint context

P2 and P1 both normalize heart rate; P3 weaker; C-PC no effect

Evidence Dimension	Zebrafish embryo heart beat rate normalization after H₂O₂ injury
Target Compound Data	P2 (20 μg/mL): heart rate 133 ± 5.24 beats/min; significant mortality reduction; ROS ↓, MDA ↓, SOD ↑, CAT ↑
Comparator Or Baseline	H₂O₂ model: 148 ± 4.31 beats/min; Untreated control: 129 ± 6.86 beats/min; P1 (20 μg/mL): 134 ± 4.43 beats/min; P3 (20 μg/mL): 139 ± 2.12 beats/min; C-PC: no significant protection
Quantified Difference	Heart rate reduction from H₂O₂: P2 = -10.1% toward normal (vs. P1 = -9.5%, P3 = -6.1%); P2 and P1 both significant (p<0.05), P3 marginal; C-PC: no significant effect at any concentration
Conditions	Transgenic zebrafish Tg(krt4:NTR-hKikGR)cy17; 24 hpf embryos; peptides at 5–320 μg/mL; H₂O₂ exposure; 48 hpf assessment

Why This Matters

For in vivo antioxidant screening programs using the zebrafish model, P2 and P1 both offer robust protection, but P2 uniquely combines this with the demonstrated MIRI cardioprotection and UCHL3-mediated ferroptosis inhibition — making it the single compound that spans the widest range of validated in vivo models across oxidative stress, inflammation, and cardiovascular research.

• [1] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 View Source

MAQAAEYYR TFA Application Scenarios

MIRI and Ferroptosis Research

MAQAAEYYR TFA is the only C-PC-derived peptide with demonstrated in vivo cardioprotection in a murine MIRI model. At 50 mg/kg i.v., it restores EF from 39.5% to 58.1%, reduces cTnT by 64.7%, and decreases infarct size by 48.2% [1]. Its UCHL3-dependent ferroptosis inhibition mechanism — validated by siRNA knockdown reversal — is distinct from Fer-1 and not shared by P1 or P3 [1]. Researchers studying ferroptosis in cardiovascular disease should procure P2 specifically rather than other C-PC peptides or generic ferroptosis inhibitors.

Zebrafish Antioxidant & Anti-Inflammatory Screening

P2 protects zebrafish embryos from H₂O₂-induced oxidative damage at 20 μg/mL with significant heart rate normalization (133 ± 5.24 vs. 148 ± 4.31 beats/min in H₂O₂ model, p<0.05), ROS inhibition, and Nrf2 pathway activation [2]. It has additionally demonstrated efficacy in a TNBS-induced zebrafish colitis model, reducing inflammatory responses alongside P1 and P3 [3]. For laboratories running zebrafish-based phenotypic screens requiring a multi-endpoint reference compound, P2 offers the most comprehensive published validation dataset.

Bioavailability and SAR Studies

With an ~100-fold lower molecular weight than C-PC (1,101 Da vs. ~110 kDa), P2 serves as a critical comparator in studies investigating the bioavailability limitations of phycobiliproteins [2]. The Frontiers in Marine Science paper explicitly documents the absorption barrier of C-PC and positions P2 as the low-MW, bioavailable alternative [2]. Researchers characterizing C-PC processing or peptide release kinetics should include P2 as the characterized intermediate-MW reference standard.

Nrf2/MAPK Antioxidant Signaling

P2 activates the Nrf2/ARE signaling axis to upregulate SOD and CAT while simultaneously engaging MAPK pathways for anti-inflammatory effects, as demonstrated in both the H₂O₂ zebrafish model [2] and the TNBS-induced IBD model [3]. At 20 μg/mL in OGD/R cardiomyocytes, P2 increased SOD activity 2.1-fold and reduced MDA by 57.6% [1]. This dual-pathway engagement profile — combining oxidative stress mitigation with inflammatory modulation — makes P2 a valuable tool for studying crosstalk between antioxidant and anti-inflammatory signaling.

Application

Selection Property

Validation Focus

MIRI and ferroptosis model studies

UCHL3-dependent ferroptosis inhibition model response

EF recovery and infarct size endpoint validation

Zebrafish oxidative stress screening

Nrf2 pathway activation and heart rate normalization context

Lipid peroxidation and antioxidant enzyme marker validation

Bioavailability and SAR studies

Low-MW peptide (1.1 kDa) vs. parent C-PC protein absorption context

Absorption barrier characterization in in vivo models

Nrf2/MAPK antioxidant signaling

Dual-pathway engagement (Nrf2/ARE and MAPK modulation)

SOD/CAT upregulation and MDA reduction endpoint validation

• [1] The peptide from C-Phycocyanin alleviates myocardial ischemia-reperfusion injury by suppressing ferroptosis via upregulating UCHL3. Free Radical Biology and Medicine. 2025;237:160-175. DOI: 10.1016/j.freeradbiomed.2025.05.030 View Source
• [2] Xu F, Zhang Y, Qiu Y, Yang F, Liu G, Dong X, Chen G, Cao C, Zhang Q, Zhang S, Li B. Three novel antioxidant peptides isolated from C-phycocyanin against H₂O₂-induced oxidative stress in zebrafish via Nrf2 signaling pathway. Frontiers in Marine Science. 2022;9:1098091. DOI: 10.3389/fmars.2022.1098091 View Source
• [3] Xu F, et al. The alleviative effect of C-phycocyanin peptides against TNBS-induced inflammatory bowel disease in zebrafish via the MAPK/Nrf2 signaling pathways. Fish & Shellfish Immunology. 2024. PMID: 38171429. View Source